Cas no 96287-89-7 (1H-Purine, 6-octyl-)

• Product Name: 1H-Purine, 6-octyl-
• CAS No: 96287-89-7
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• CID: 751488
• PubChem ID: 71331355
• Update Time: 2025-04-19

1H-Purine, 6-octyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 6-octyl-
• 6-octyl-7H-purine
• DTXSID80759943
• 96287-89-7

• Inchi： 1S/C13H20N4/c1-2-3-4-5-6-7-8-11-12-13(16-9-14-11)17-10-15-12/h9-10H,2-8H2,1H3,(H,14,15,16,17)
• InChI Key： ZYCZFBQBTMKFOV-UHFFFAOYSA-N
• SMILES： N1C=NC2=C(C=1CCCCCCCC)NC=N2

Computed Properties

• Exact Mass: 232.16879665g/mol
• Monoisotopic Mass: 232.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.5Ų